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Compound of Interest

Compound Name: ACP-5862

Cat. No.: B2622267 Get Quote

Application Notes and Protocols for ACP-5862
For Researchers, Scientists, and Drug Development Professionals

Introduction
ACP-5862 is the major active metabolite of Acalabrutinib, a second-generation, highly

selective, and irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2] As a key component

in the B-cell receptor (BCR) signaling pathway, BTK is a critical therapeutic target in various B-

cell malignancies.[3][4] ACP-5862 itself is a potent covalent inhibitor of BTK, contributing

significantly to the overall clinical efficacy of Acalabrutinib.[2][5] These application notes provide

detailed protocols for the preparation of ACP-5862 stock solutions for use in both in vitro and in

vivo experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ACP-5862 is provided in the table

below. This information is essential for accurate stock solution preparation and experimental

design.
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Property Value Reference

Molecular Formula C₂₆H₂₃N₇O₃ [6]

Molecular Weight 481.5 g/mol [6]

CAS Number 2230757-47-6 [6]

Appearance Solid [7]

Solubility
DMSO: ≥ 250 mg/mL (≥

519.20 mM)
[1]

Storage Store at -20°C for up to 1 year [1]

Mechanism of Action: BTK Inhibition
ACP-5862, like its parent compound Acalabrutinib, exerts its therapeutic effect by covalently

binding to the cysteine residue (Cys481) in the active site of the BTK enzyme.[2] This

irreversible binding leads to the inhibition of BTK enzymatic activity. The inhibition of BTK

blocks downstream signaling pathways that are crucial for B-cell proliferation, trafficking,

chemotaxis, and adhesion.[2]
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This protocol outlines the preparation of a high-concentration stock solution of ACP-5862 in

Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media for in vitro

assays.

Materials:

ACP-5862 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing ACP-5862: Accurately weigh the desired amount of ACP-5862 powder using a

calibrated analytical balance in a sterile environment.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the ACP-5862 powder

to achieve the desired stock concentration (e.g., 10 mM, 50 mM). It is recommended to use

newly opened DMSO as it is hygroscopic, and water content can affect solubility.[1]

Dissolution: Vortex the solution until the ACP-5862 is completely dissolved. Gentle warming

or sonication may be used to aid dissolution if necessary.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

When stored properly, the stock solution can be used for up to one year.[1]

Example Calculation for a 10 mM Stock Solution:

Molecular Weight of ACP-5862: 481.5 g/mol
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To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 481.5 g/mol = 4.815 mg

Weigh 4.815 mg of ACP-5862 and dissolve it in 1 mL of anhydrous DMSO.

Preparation of Working Solutions for In Vitro Cellular
Assays
This protocol describes the dilution of the high-concentration DMSO stock solution into cell

culture media to prepare working solutions for treating cells.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Prepare working solutions fresh for each experiment.

Procedure:

Thaw Stock Solution: Thaw an aliquot of the high-concentration ACP-5862 DMSO stock

solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without ACP-5862.

Cell Treatment: Add the prepared working solutions and the vehicle control to your cell

cultures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2622267?utm_src=pdf-body
https://www.benchchem.com/product/b2622267?utm_src=pdf-body
https://www.benchchem.com/product/b2622267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2622267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Weigh ACP-5862

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot & Store at -20°C

Thaw Stock Aliquot

Serially Dilute in
Cell Culture Medium

Treat Cells

Click to download full resolution via product page

Workflow for In Vitro Solution Preparation
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This protocol provides a method for preparing a formulation of ACP-5862 suitable for oral

administration in animal models. This formulation uses a combination of solvents to ensure

solubility and bioavailability.

Materials:

ACP-5862 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Sterile tubes or vials

Vortex mixer

Procedure:

Prepare High-Concentration DMSO Stock: First, prepare a concentrated stock solution of

ACP-5862 in DMSO (e.g., 20.8 mg/mL).[1] Ensure the compound is fully dissolved.

Add PEG300: In a separate tube, add the required volume of PEG300. Then, add the DMSO

stock solution to the PEG300 and mix thoroughly.[1]

Add Tween-80: To the DMSO/PEG300 mixture, add Tween-80 and mix until the solution is

homogeneous.[1]

Add Saline: Finally, add saline to the mixture to reach the final desired volume and

concentration. Mix well.[1]

Administration: It is recommended to prepare this formulation fresh on the day of use.[1]

Example Formulation (for a final concentration of ≥ 2.08 mg/mL):[1]
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10% DMSO: Start with a 20.8 mg/mL stock in DMSO. Use 100 µL of this stock.

40% PEG300: Add 400 µL of PEG300.

5% Tween-80: Add 50 µL of Tween-80.

45% Saline: Add 450 µL of saline.

Total Volume: 1 mL

Safety Precautions
Standard laboratory safety practices should be followed when handling ACP-5862 and the

associated solvents. This includes wearing appropriate personal protective equipment (PPE)

such as gloves, a lab coat, and safety glasses. All handling of the powdered compound should

be done in a chemical fume hood to avoid inhalation. For detailed safety information, refer to

the Material Safety Data Sheet (MSDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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